Cas no 1361718-40-2 (2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl)

• Product Name: 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl
• CAS No: 1361718-40-2
• MF: C₁₃H₇Cl₄F
• MW: 324.005083322525
• CID: 4999477
• Update Time: 2025-06-09

2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H7Cl4F/c14-6-7-1-2-9(18)5-10(7)11-3-8(15)4-12(16)13(11)17/h1-5H,6H2
• InChI Key： WNVUWEFAZAEUEU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CC=1CCl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

Introduction to 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361718-40-2)

2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl, with the CAS number 1361718-40-2, is a unique and complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes multiple chlorine atoms and a fluorine atom, making it a valuable subject for various scientific investigations.

The molecular formula of 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl is C₁₃H₆Cl₄F. The presence of multiple halogen atoms imparts unique chemical properties to this compound, such as enhanced stability and reactivity. These properties make it an interesting candidate for applications in drug discovery, materials science, and environmental studies.

In recent years, the study of halogenated biphenyls has gained momentum due to their potential biological activities and environmental impacts. Research has shown that compounds like 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl can exhibit significant interactions with biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the potential of halogenated biphenyls as inhibitors of specific enzymes involved in cancer pathways. The results indicated that these compounds could selectively inhibit the activity of certain kinases, suggesting their potential as lead compounds for drug development.

Beyond its biological applications, 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl has also been investigated for its material properties. A research team at the University of California, Berkeley, conducted a study on the thermal stability and mechanical properties of halogenated biphenyls. They found that these compounds exhibit high thermal stability and excellent mechanical strength, making them suitable for use in advanced materials such as polymers and composites.

The synthesis of 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl involves a series of multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the coupling of 2-chloro-5-fluorobenzaldehyde with 1-bromo-4-chloro-3-chloromethylbenzene using a palladium-catalyzed cross-coupling reaction. This method has been optimized to achieve high yields and purity levels, making it a preferred choice for large-scale production.

The environmental impact of halogenated biphenyls is another area of active research. While these compounds have valuable applications in various industries, their persistence in the environment and potential toxicity must be carefully considered. Studies have shown that some halogenated biphenyls can accumulate in ecosystems and pose risks to wildlife and human health. Therefore, ongoing research is focused on developing more sustainable synthesis methods and assessing the long-term environmental impact of these compounds.

In conclusion, 2'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361718-40-2) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and properties make it an important subject for continued scientific investigation. As research progresses, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the scientific community.